Cas no 38339-02-5 (Dopamine 4-O-Sulfate)
Dopamine 4-O-Sulfate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-(2-aminoethyl)-, 1-(hydrogen sulfate)
- [4-(2-aminoethyl)-2-hydroxyphenyl] hydrogen sulfate
- Dopamine 4-O-Sulfate
- DOPAMINE-4-O-SULFATE
- 3-Hydroxytyramine-4-O-sulfate
- 4-(2-aminoethyl)-2-hydroxyphenyl hydrogen sulfate
- dopamine 4-O-sulphate
- Dopamine 4-sulfate
- SCHEMBL3135466
- BRD-K33811357-001-01-3
- [4-(2-aminoethyl)-2-hydroxyphenyl]oxidanesulfonic acid
- 3-Hydroxytyramine-4-O-sulphate
- 4-(2-Aminoethyl)-1,2-benzenediol, 1-(hydrogen sulfate)
- AKOS027447849
- DTXSID20191702
- CHEBI:34729
- 4-(2-Aminoethyl)-1,2-benzenediol 1-(hydrogen sulfate)
- Q27116247
- 38339-02-5
- dopamine 4-monosulfate
- DB-225332
- 4-(2-Aminoethyl)-1,2-benzenediol 1-(Hydrogen Sulfate); 3-Hydroxytyramine-4-O-sulfate; Dopamine Sulfate
- HY-113257
- CS-0059445
-
- Inchi: 1S/C8H11NO5S/c9-4-3-6-1-2-8(7(10)5-6)14-15(11,12)13/h1-2,5,10H,3-4,9H2,(H,11,12,13)
- InChI Key: DEKNNWJXAQTLFA-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1O)CCN
Computed Properties
- Exact Mass: 233.03600
- Monoisotopic Mass: 233.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.55
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.626
- PSA: 118.23000
- LogP: 1.85610
Dopamine 4-O-Sulfate Customs Data
- HS CODE:2922299090
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Dopamine 4-O-Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D533845-10mg |
Dopamine 4-O-Sulfate |
38339-02-5 | 10mg |
$ 253.00 | 2023-09-07 | ||
| TRC | D533845-100mg |
Dopamine 4-O-Sulfate |
38339-02-5 | 100mg |
$ 1961.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-496318-10 mg |
Dopamine 4-O-Sulfate, |
38339-02-5 | 10mg |
¥2,294.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-496319-1 mg |
Dopamine 4-O-Sulfate-d4, |
38339-02-5 | 1mg |
¥3,685.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-496318-10mg |
Dopamine 4-O-Sulfate, |
38339-02-5 | 10mg |
¥2294.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-496319-1mg |
Dopamine 4-O-Sulfate-d4, |
38339-02-5 | 1mg |
¥3685.00 | 2023-09-05 | ||
| 1PlusChem | 1P00C9UR-1mg |
dopamine 4-O-sulfate |
38339-02-5 | ≥95% | 1mg |
$73.00 | 2024-05-03 | |
| 1PlusChem | 1P00C9UR-5mg |
dopamine 4-O-sulfate |
38339-02-5 | ≥95% | 5mg |
$145.00 | 2024-05-03 | |
| A2B Chem LLC | AF71843-1mg |
dopamine 4-O-sulfate |
38339-02-5 | ≥95% | 1mg |
$30.00 | 2024-04-20 | |
| A2B Chem LLC | AF71843-5mg |
dopamine 4-O-sulfate |
38339-02-5 | ≥95% | 5mg |
$89.00 | 2024-04-20 |
Dopamine 4-O-Sulfate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Dopamine 4-O-Sulfate
Dopamine 4-O-Sulfate (CAS No. 38339-02-5): A Comprehensive Overview
Dopamine 4-O-Sulfate, chemically designated as 4-sulfobenzoate dopamine, is a well-studied compound with the CAS number 38339-02-5. This compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological applications. As a derivative of dopamine, it exhibits distinct pharmacological activities that make it a valuable tool in both academic research and clinical trials.
The synthesis of Dopamine 4-O-Sulfate involves a series of well-defined chemical reactions that modify the natural structure of dopamine. The introduction of a sulfate group at the 4-position of the benzene ring enhances its solubility and stability, making it more suitable for various biochemical assays and therapeutic formulations. This modification also imparts additional reactivity, allowing for further functionalization and conjugation with other biomolecules.
Recent advancements in neuropharmacology have highlighted the importance of Dopamine 4-O-Sulfate in understanding and treating neurological disorders. Dopamine, as a key neurotransmitter, plays a crucial role in regulating movement, mood, and cognitive functions. By sulfating the dopamine molecule, researchers have been able to develop more targeted therapies for conditions such as Parkinson's disease and schizophrenia. The sulfate group acts as a pharmacophore, influencing the compound's interactions with specific receptors and enzymes in the brain.
One of the most compelling aspects of Dopamine 4-O-Sulfate is its potential in drug development. Its stability under various physiological conditions makes it an ideal candidate for long-term studies and clinical applications. Researchers have utilized this compound to investigate the mechanisms underlying dopamine receptor signaling and to develop novel drug candidates that can modulate these pathways more effectively. The sulfate modification also enhances the compound's bioavailability, allowing for better absorption and distribution within the body.
In addition to its neuropharmacological applications, Dopamine 4-O-Sulfate has shown promise in other areas of biomedical research. For instance, its ability to interact with metal ions has been explored in studies aimed at developing metal chelating agents for treating metal poisoning. The sulfate group facilitates coordination with various metals, making this compound a potential candidate for therapeutic interventions in metal toxicity cases.
The chemical properties of Dopamine 4-O-Sulfate also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using various analytical techniques such as HPLC, NMR, and mass spectrometry. These properties are particularly useful in drug metabolism studies and in monitoring the efficacy of dopaminergic drugs during clinical trials.
Current research is focusing on expanding the therapeutic applications of Dopamine 4-O-Sulfate. Studies are underway to explore its potential use in treating cardiovascular diseases, where dopamine plays a role in regulating blood pressure and heart rate. The sulfate modification may enhance its ability to interact with cardiovascular receptors, leading to more effective treatments for conditions such as hypertension and heart failure.
Another area of interest is the use of Dopamine 4-O-Sulfate in cancer therapy. Dopamine derivatives have been investigated for their ability to inhibit tumor growth and enhance immune responses. The sulfate group may improve the compound's ability to accumulate at tumor sites, increasing its therapeutic efficacy while minimizing side effects.
The safety profile of Dopamine 4-O-Sulfate is another critical aspect that has been extensively studied. Preclinical trials have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.
In conclusion, Dopamine 4-O-Sulfate (CAS No. 38339-02-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties and biological activities make it a valuable tool for studying neurological disorders, developing new drugs, and exploring novel therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicine and biotechnology.
38339-02-5 (Dopamine 4-O-Sulfate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)